Cas no 179694-77-0 (2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, ethenyl ester, (2E)-)

• Product Name: 2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, ethenyl ester, (2E)-
• CAS No: 179694-77-0
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 113251
• PubChem ID: 11127419
• Update Time: 2025-04-18

2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, ethenyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, ethenyl ester, (2E)-
• 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, ethenyl ester, (2E)- (9CI)
• Ethenyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• ethenyl (2E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• caffeic acid vinyl ester
• Vinyl caffeate
• CHEBI:174026
• 179694-77-0

• Inchi： 1S/C11H10O4/c1-2-15-11(14)6-4-8-3-5-9(12)10(13)7-8/h2-7,12-13H,1H2/b6-4+
• InChI Key： XVCVDNKCUNGTRP-GQCTYLIASA-N
• SMILES： OC1=C(C=CC(/C=C/C(=O)OC=C)=C1)O

Computed Properties

• Exact Mass: 206.0579
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives